Cas no 898764-08-4 (3'-Cyano-3-phenylpropiophenone)

• Product Name: 3'-Cyano-3-phenylpropiophenone
• CAS No: 898764-08-4
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1946137
• PubChem ID: 24725575
• Update Time: 2025-06-13

3'-Cyano-3-phenylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenylpropanoyl)benzonitrile
• 3'-CYANO-3-PHENYLPROPIOPHENONE
• CTK5G4539
• AG-H-64551
• KB-181910
• MFCD03842919
• AKOS016021005
• 898764-08-4
• DTXSID30643969
• 3'-Cyano-3-phenylpropiophenone

• MDL： MFCD03842919
• Inchi： 1S/C16H13NO/c17-12-14-7-4-8-15(11-14)16(18)10-9-13-5-2-1-3-6-13/h1-8,11H,9-10H2
• InChI Key： IXURKHAXPCDSMF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.10000
• Monoisotopic Mass: 235.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.37378

Additional information on 3'-Cyano-3-phenylpropiophenone

Exploring the Properties and Applications of 3'-Cyano-3-phenylpropiophenone (CAS No. 898764-08-4) in Modern Chemistry

In the realm of organic chemistry, 3'-Cyano-3-phenylpropiophenone (CAS No. 898764-08-4) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This cyanophenylpropiophenone derivative is characterized by a phenyl group attached to a propiophenone backbone, further modified with a cyano substituent at the 3' position. Such molecular architecture grants it distinct electronic and steric properties, making it valuable in synthetic chemistry and material science.

The compound's CAS number 898764-08-4 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often search for "3'-Cyano-3-phenylpropiophenone synthesis" or "898764-08-4 applications," reflecting growing curiosity about its synthetic pathways and utility. Recent studies highlight its role as a key intermediate in the preparation of advanced pharmaceutical intermediates and functional materials, aligning with trends in green chemistry and sustainable synthesis.

One of the most discussed topics in contemporary chemistry is the demand for high-purity specialty chemicals. 3'-Cyano-3-phenylpropiophenone meets this need, as its purity (>98%) is crucial for applications in catalysis and organic electronics. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, addressing common queries such as "how to characterize 898764-08-4." Its stability under ambient conditions also makes it a practical choice for laboratory use.

From a commercial perspective, the compound's relevance is underscored by searches for "buy 3'-Cyano-3-phenylpropiophenone" and "suppliers of CAS 898764-08-4." Manufacturers emphasize its role in producing liquid crystal precursors and photoactive compounds, catering to industries like optoelectronics. Notably, its low toxicity profile (as per standard safety assessments) enhances its appeal for scalable applications, differentiating it from restricted substances.

Innovative applications of 3'-Cyano-3-phenylpropiophenone extend to metal-organic frameworks (MOFs) and polymer additives, areas frequently explored in academic literature. Questions like "can 898764-08-4 improve polymer stability?" reflect its experimental potential. Furthermore, its electron-withdrawing cyano group facilitates reactions in cross-coupling methodologies, a hotspot in modern synthetic strategies.

In conclusion, 3'-Cyano-3-phenylpropiophenone (CAS No. 898764-08-4) exemplifies how tailored molecular design can address diverse scientific challenges. Its intersection with trending topics—sustainable chemistry, advanced materials, and precision synthesis—positions it as a compound worthy of continued exploration. As research evolves, so too will its applications, solidifying its place in the toolkit of chemists worldwide.